Cas no 821021-81-2 (Pyridinium, 2-[2-(butylamino)-2-oxoethyl]-1-methyl-, iodide)

• Product name: Pyridinium, 2-[2-(butylamino)-2-oxoethyl]-1-methyl-, iodide
• CAS No: 821021-81-2
• MF: C₁₂H₁₉IN₂O
• MW: 334.196535348892
• CID: 697960
• PubChem ID: 71420033

Pyridinium, 2-[2-(butylamino)-2-oxoethyl]-1-methyl-, iodide Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 2-[2-(butylamino)-2-oxoethyl]-1-methyl-, iodide
• N-butyl-2-(1-methylpyridin-1-ium-2-yl)acetamide,iodide
• DTXSID90839245
• 821021-81-2
• 2-[2-(Butylamino)-2-oxoethyl]-1-methylpyridin-1-ium iodide

• Inchi： InChI=1S/C12H18N2O.HI/c1-3-4-8-13-12(15)10-11-7-5-6-9-14(11)2;/h5-7,9H,3-4,8,10H2,1-2H3;1H
• InChI Key： VDUGYZZCXJHICG-UHFFFAOYSA-N
• SMILES： CCCCNC(=O)CC1=CC=CC=[N+]1C.[I-]

Computed Properties

• Exact Mass: 334.05421g/mol
• Monoisotopic Mass: 334.05421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33Ų